2-Thienyl[3-(trimethoxysilyl)propyl] sulfide

• IUPAC Name: trimethoxy(3-thiophen-2-ylsulfanylpropyl)silane
• InChI: InChI=1S/C10H18O3S2Si/c1-11-16(12-2,13-3)9-5-8-15-10-6-4-7-14-10/h4,6-7H,5,8-9H2,1-3H3
• InChI Key: IEALAANSRUPKOC-UHFFFAOYSA-N
• Canonical SMILES: CO[Si](CCCSC1=CC=CS1)(OC)OC
• Molecular Formula: C10H18O3S2Si
• Molecular Weight: 278.5 g/mol

Description

2-Thienyl[3-(trimethoxysilyl)propyl] sulfide (TTPPS) is a sulfur-containing organosilicon compound that has been studied for its potential applications in various fields of science. TTPPS has been investigated for its potential use in organic synthesis, as a catalyst for various reactions, and for its potential biomedical applications.

Scientific Research Applications

2-Thienyl[3-(trimethoxysilyl)propyl] sulfide has been investigated for its potential use in organic synthesis, as a catalyst for various reactions, and for its potential biomedical applications. 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide has been used as an organosilicon reagent for the synthesis of various organic compounds, including sulfones, sulfonamides, and sulfonates. It has also been studied for its potential use as a catalyst for the synthesis of polymers and for the formation of organosilicon polymers networks. In addition, 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide has been investigated for its potential use as an anti-cancer agent and for its potential use in the treatment of neurological disorders.

Mechanism of Action

The mechanism of action of 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide is not yet fully understood. However, it is believed that 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide acts as an antioxidant, scavenging free radicals and inhibiting lipid peroxidation. It is also believed that 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide may have anti-inflammatory effects, as well as anti-tumor and anti-angiogenic effects. Additionally, 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide may act as an inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects
2-Thienyl[3-(trimethoxysilyl)propyl] sulfide has been studied for its potential biochemical and physiological effects. In vitro studies have demonstrated that 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide can inhibit the growth of cancer cells, reduce inflammation, and reduce the production of pro-inflammatory mediators. In addition, 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide has been shown to reduce the production of reactive oxygen species, which can damage cells and lead to oxidative stress. Furthermore, 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2, which is involved in the production of pro-inflammatory mediators.

Advantages and Limitations for Lab Experiments

2-Thienyl[3-(trimethoxysilyl)propyl] sulfide has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize and can be used in a variety of reactions. Additionally, 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide is stable and has a low toxicity, making it safe to use in laboratory experiments. However, there are some limitations to using 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide in laboratory experiments. For example, the synthesis of 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide requires the use of hazardous chemicals and the product is not always of a high purity. Additionally, the mechanism of action of 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide is not yet fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for the research and development of 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide. One potential direction is to further investigate its potential use as an anti-cancer agent. Additionally, further research could be conducted to explore its potential use in the treatment of neurological disorders. Additionally, further research could be conducted to investigate the mechanism of action of 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide, as well as its potential biochemical and physiological effects. Additionally, further research could be conducted to explore the potential use of 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide as a catalyst for the synthesis of polymers and for the formation of organosilicon polymers networks. Finally, further research could be conducted to explore the potential use of 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide as a green and sustainable alternative to other organosilicon compounds.

Synthesis Methods

2-Thienyl[3-(trimethoxysilyl)propyl] sulfide can be synthesized by a variety of methods, including the reaction of thiophene and trimethoxysilylpropyl chloride, the reaction of thiophene and trimethoxysilylpropyl bromide, and the reaction of thiophene and trimethoxysilylpropyl iodide. The most common method of synthesis involves the reaction of thiophene and trimethoxysilylpropyl chloride, which yields 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide in a high yield.